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Compound of Interest

4-((4-Methylpiperazin-1-
Compound Name:

yl)methyl)benzonitrile

Cat. No.: B018828

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the proper handling, storage, and application of
4-((4-Methylpiperazin-1-yl)methyl)benzonitrile, a key intermediate in pharmaceutical
synthesis.

Chemical and Physical Properties

The following table summarizes the key chemical and physical properties of 4-((4-
Methylpiperazin-1-yl)methyl)benzonitrile.

Property Value

Molecular Formula C13H17Ns

Molecular Weight 215.3 g/mol

CAS Number 125743-63-7

Appearance White to off-white solid or crystalline powder
Purity Typically =297%

InChl Key IVSYNRMJIMLDSIB-UHFFFAQYSA-N
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Safety and Handling Protocols

Hazard Identification and Precautionary Measures

4-((4-Methylpiperazin-1-yl)methyl)benzonitrile is considered hazardous and requires careful
handling. The primary hazards include skin irritation, serious eye irritation, and potential
respiratory irritation.[1]

Personal Protective Equipment (PPE)

A comprehensive approach to safety involves the use of appropriate personal protective
equipment.

PPE Specification

Wear chemical safety goggles or a face shield
that complies with OSHA's eye and face
protection regulations in 29 CFR 1910.133 or
European Standard EN166.[2]

Eye/Face Protection

Wear appropriate protective gloves (e.g., nitrile
Skin Protection rubber) and a lab coat or other protective

clothing to prevent skin exposure.[1][2]

If dust or aerosols are generated, use a
Respiratory Protection NIOSH/MSHA or European Standard EN 149

approved respirator with a particulate filter.[2]

First Aid Measures

In case of exposure, follow these first aid procedures:
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Exposure Route First Aid Protocol

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek medical attention if

symptoms persist.[3]

Immediately wash the affected area with plenty
) of soap and water for at least 15 minutes.
Skin Contact _ _ _
Remove contaminated clothing.[3] If skin

irritation occurs, get medical advice/attention.[1]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Get immediate medical attention.[1][3]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . .
unconscious person. Call a physician or poison

control center immediately.[4]

Spill and Waste Disposal

In the event of a spill, prevent further leakage if it is safe to do so.[1] Vacuum or sweep up the
material and place it into a suitable disposal container.[1] Avoid generating dust. Dispose of the
waste in accordance with local, state, and federal regulations. Do not let the product enter
drains or waterways.[1]

Storage Protocols

Proper storage is crucial to maintain the integrity and stability of 4-((4-Methylpiperazin-1-
yl)methyl)benzonitrile.
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Storage Condition Recommendation

Store in a cool, dry place. Long-term storage in

a cool, dry environment is recommended.[1]

Temperature . .
Some suppliers may recommend cold-chain
transportation.

. Keep the container tightly closed when not in

Container
use.[1]

Ventilation Store in a well-ventilated area.[1][3]

) ) Avoid contact with strong oxidizing agents,
Incompatible Materials , ]
strong acids, and reducing agents.[4][5]

Application Notes

Role as a Synthetic Intermediate

4-((4-Methylpiperazin-1-yl)methyl)benzonitrile is a versatile building block in medicinal
chemistry and drug development. Its primary application is as a key intermediate in the
synthesis of various active pharmaceutical ingredients (APIs). The methylpiperazinyl-methyl-
benzonitrile moiety is a common scaffold found in a number of targeted therapies.

One of the most notable applications is in the synthesis of Imatinib, a tyrosine kinase inhibitor
used in the treatment of chronic myeloid leukemia (CML) and other cancers. The benzonitrile
group can be hydrolyzed to a carboxylic acid, which is a key step in the synthesis of the final

drug molecule.

Furthermore, derivatives of this compound have been investigated as potent inhibitors of
Hepatitis C Virus (HCV). Research has shown that modifications to the 2-((4-arylpiperazin-1-
yl)methyl)benzonitrile scaffold can lead to compounds with significant antiviral activity.

Experimental Protocols

General Synthetic Protocol: Reductive Amination
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The following is a generalized protocol for the synthesis of 4-((4-Methylpiperazin-1-
yl)methyl)benzonitrile via reductive amination of 4-formylbenzonitrile with 1-methylpiperazine.
This method is commonly employed for the formation of the C-N bond.

Materials:

4-formylbenzonitrile

e 1-methylpiperazine

e Sodium triacetoxyborohydride (STAB)

e Dichloromethane (DCM) or other suitable aprotic solvent

e Acetic acid (optional, as a catalyst)

e Saturated sodium bicarbonate solution

e Brine

e Anhydrous sodium sulfate or magnesium sulfate

« Rotary evaporator

o Standard laboratory glassware and magnetic stirrer

Procedure:

o Reaction Setup: In a round-bottom flask, dissolve 4-formylbenzonitrile (1 equivalent) in
dichloromethane.

o Addition of Amine: Add 1-methylpiperazine (1.1 to 1.5 equivalents) to the solution. If desired,
a catalytic amount of acetic acid can be added.

e Stirring: Stir the mixture at room temperature for 30-60 minutes to allow for the formation of
the iminium ion intermediate.
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Addition of Reducing Agent: Carefully add sodium triacetoxyborohydride (1.2 to 2.0
equivalents) portion-wise to the reaction mixture. The reaction is exothermic and may
bubble.

Reaction Monitoring: Stir the reaction at room temperature for 2 to 24 hours. Monitor the
progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-
Mass Spectrometry (LC-MS).

Work-up: Once the reaction is complete, quench the reaction by slowly adding a saturated
solution of sodium bicarbonate.

Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with
dichloromethane (3x).

Washing: Combine the organic layers and wash with brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or
magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary
evaporator.

Purification: The crude product can be purified by column chromatography on silica gel,
recrystallization, or distillation under reduced pressure to yield the pure 4-((4-
Methylpiperazin-1-yl)methyl)benzonitrile.

Visualizations
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Workflow for Handling and Storage
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Caption: Workflow for the safe handling and storage of 4-((4-Methylpiperazin-1-
yl)methyl)benzonitrile.

General Synthetic Workflow
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Final Product:
4-((4-Methylpiperazin-1-yl)methyl)benzonitrile

Click to download full resolution via product page

Caption: General workflow for the synthesis of 4-((4-Methylpiperazin-1-
yl)methyl)benzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.researchgate.net/publication/256904732_A_practical_synthesis_of_4-4-methylpiperazin-1-ylmethylbenzoic_acid_-_The_key_precursor_toward_imatinib
https://www.bldpharm.com/products/125743-63-7.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-_4-Methylpiperazin-1-yl_benzonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/4-_4-Methylpiperazin-1-yl_benzonitrile
https://chemrxiv.org/engage/api-gateway/chemrxiv/assets/orp/resource/item/6357d11faca1987753e47739/original/metal-free-construction-of-aminated-isoquinoline-frameworks-from-2-2-oxo-2-arylethyl-benzonitrile-in-an-aqueous-medium.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_4_Aminomethyl_3_methylbenzonitrile_in_Medicinal_Chemistry.pdf
https://www.benchchem.com/product/b018828#proper-handling-and-storage-of-4-4-methylpiperazin-1-yl-methyl-benzonitrile
https://www.benchchem.com/product/b018828#proper-handling-and-storage-of-4-4-methylpiperazin-1-yl-methyl-benzonitrile
https://www.benchchem.com/product/b018828#proper-handling-and-storage-of-4-4-methylpiperazin-1-yl-methyl-benzonitrile
https://www.benchchem.com/product/b018828#proper-handling-and-storage-of-4-4-methylpiperazin-1-yl-methyl-benzonitrile
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b018828?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

